Cas no 1018976-14-1 (4-Cycloocten-1-ol, stereoisomer)

• Product Name: 4-Cycloocten-1-ol, stereoisomer
• CAS No: 1018976-14-1
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 4559282
• PubChem ID: 5381510
• Update Time: 2025-10-12

4-Cycloocten-1-ol, stereoisomer Chemical and Physical Properties

Names and Identifiers

• rel-(1R,4E,pS)-Cyclooct-4-enol
• 1-Hydroxy-4-cyclooctene
• 1018976-14-1
• DTXSID701316411
• J-800364
• 4277-34-3
• NSC 119487
• 39637-78-0
• EX-A8842
• (R)-TCO-OH
• DA-67998
• 4-Cyclooctenol
• (E)-cyclooct-4-enol
• AKOS006292831
• 5-hydroxycyclooctene
• EINECS 224-280-0
• MFCD06252442
• (4E)-cyclooct-4-en-1-ol
• Cyclooct-4-enol
• J-640359
• EN300-316153
• 5-hydroxy-1-cyclooctene
• H10619
• (4Z)-cyclooct-4-en-1-ol
• SCHEMBL560703
• 4-cycloocten-1-ol
• Cyclooct-4-en-1-ol
• rel-(1R,4E,pR)-Cyclooct-4-enol
• NSC119487
• EN300-1177815
• (Z)-Cyclooct-4-enol
• SCHEMBL868155
• NSC-119487
• 85081-69-2
• W-202740
• 1018976-12-9
• AS-19720
• (Z)-cyclooct-4-en-1-ol
• 4-Cycloocten-1-ol, stereoisomer
• CS-W006126
• BP-31072
• (4E)-CO-OH

• Inchi： 1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h1-2,8-9H,3-7H2/b2-1-
• InChI Key： UCPDHOTYYDHPEN-UPHRSURJSA-N
• SMILES： OC1CCC=CCCC1 |c:4|

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Cycloocten-1-ol, stereoisomer

4-Cycloocten-1-ol, Stereoisomer: A Comprehensive Overview

The compound with CAS No. 1018976-14-1, commonly referred to as 4-Cycloocten-1-ol, stereoisomer, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of cyclic alcohols, specifically cyclooctenols, and its stereochemistry plays a crucial role in its properties and applications. Recent advancements in synthetic methodologies and analytical techniques have shed new light on the synthesis, characterization, and potential uses of this compound.

4-Cycloocten-1-ol is a bicyclic alcohol with a unique structure that combines an eight-membered ring with an alcohol functional group. The presence of the double bond in the cyclooctene ring introduces geometric isomerism, giving rise to its stereoisomers. These stereoisomers differ in the spatial arrangement of substituents around the double bond, which significantly impacts their physical and chemical properties. Researchers have recently explored the synthesis of these stereoisomers using enantioselective catalysis, paving the way for more efficient and selective production methods.

The stereochemistry of 4-Cycloocten-1-ol has been a focal point in recent studies due to its influence on molecular recognition and reactivity. For instance, certain stereoisomers exhibit enhanced binding affinities with specific biomolecules, making them promising candidates for drug design. Additionally, the compound's ability to form stable complexes with metal ions has led to its investigation as a potential ligand in coordination chemistry. These findings underscore the importance of understanding the stereochemical nuances of this compound.

From a synthetic perspective, the preparation of 4-Cycloocten-1-ol involves a series of carefully controlled reactions. One notable approach employs ring-closing metathesis (RCM) to construct the cyclooctene ring, followed by hydroxylation to introduce the alcohol group. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Recent optimizations in RCM catalysts have further enhanced the efficiency of this process, making it more accessible for large-scale production.

The applications of 4-Cycloocten-1-ol are diverse and expanding rapidly. In materials science, this compound serves as a building block for constructing advanced polymers and supramolecular assemblies. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for designing self-healing materials and stimuli-responsive systems. Furthermore, its biocompatibility has led to its exploration in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

Recent studies have also highlighted the environmental impact of 4-Cycloocten-1-ol and its derivatives. Researchers have investigated their biodegradation pathways under various conditions, revealing that certain stereoisomers exhibit higher biodegradability than others. This information is critical for assessing their ecological safety and ensuring sustainable practices in their production and use.

In conclusion, 4-Cycloocten-1-ol, stereoisomer (CAS No. 1018976-14-1) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advances in synthetic methods and characterization techniques, continues to unlock new possibilities for its application in chemistry, materials science, and beyond. As research progresses, we can expect even more innovative uses for this intriguing molecule.